1-(3,4-dimethylphenyl)-4-(2-hydroxy-3-methoxy-5-nitrobenzylidene)-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-1-(3,4-dimethylphenyl)-4-[(2-hydroxy-3-methoxy-5-nitrophenyl)methylidene]pyrazolidine-3,5-dione
• InChI: InChI=1S/C19H17N3O6/c1-10-4-5-13(6-11(10)2)21-19(25)15(18(24)20-21)8-12-7-14(22(26)27)9-16(28-3)17(12)23/h4-9,23H,1-3H3,(H,20,24)/b15-8-
• InChI Key: UURQDOCRRKLJNP-NVNXTCNLSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=C(C(=CC(=C3)[N+](=O)[O-])OC)O)C(=O)N2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C\C3=C(C(=CC(=C3)[N+](=O)[O-])OC)O)/C(=O)N2)C
• Molecular Formula: C19H17N3O6
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "1-(3,4-dimethylphenyl)-4-(2-hydroxy-3-methoxy-5-nitrobenzylidene)-3,5-pyrazolidinedione" often involves multi-step synthetic protocols. For instance, Samala et al. (2014) described the synthesis of antitubercular pyrazolidine-dione analogues through a two-step synthetic process, highlighting the methodological approach that could be applied to the synthesis of our compound of interest (Samala et al., 2014).

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the compound's functionality. Kumarasinghe et al. (2009) utilized single-crystal X-ray analysis for unambiguous structure determination, a method that would be pertinent for the detailed structural analysis of our compound (Kumarasinghe et al., 2009).

Chemical Reactions and Properties

The reactivity and chemical behavior of similar compounds have been studied, providing insights into potential reactions. Kurihara et al. (1976) explored the reaction of 4-(o-Nitrobenzylidene)-3,5-dimethylisopyrazole with acyl chlorides, revealing how such compounds undergo transformations under certain conditions (Kurihara et al., 1976).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are pivotal for the compound's application. Zhu et al. (2008) reported on the crystalline structure of a similar compound, which could inform the physical properties analysis of our compound of interest (Zhu et al., 2008).

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interactions with other molecules, are essential for understanding a compound's potential applications. Karrouchi et al. (2021) performed a detailed analysis of the spectroscopic, molecular docking, and theoretical studies, providing a model for investigating the chemical properties of similar compounds (Karrouchi et al., 2021).